Cas no 1246816-39-6 ((S)-Viloxazine-d)

• Product Name: (S)-Viloxazine-d
• CAS No: 1246816-39-6
• MF: C₁₃H₂₀ClNO₃
• MW: 278.786611557007
• CID: 1063287
• PubChem ID: 71752945
• Update Time: 2025-07-20

(S)-Viloxazine-d Chemical and Physical Properties

Names and Identifiers

• (S)-Viloxazine-d5 Hydrochloride
• (S)-Viloxazine-d5 Hy
• (2S)-2-[[2-(1,1,2,2,2-pentadeuterioethoxy)phenoxy]methyl]morpholine,hydrochloride
• (S)-Viloxazine-d
• G14253
• HY-125784BS
• (2S)-2-[[2-(1,1,2,2,2-Pentadeuterioethoxy)phenoxy]methyl]morpholine;hydrochloride
• DTXSID20858565
• (2S)-2-({2-[(~2~H_5_)Ethyloxy]phenoxy}methyl)morpholine--hydrogen chloride (1/1)
• (S)-Viloxazine-d5 (hydrochloride)
• MS-23955
• CS-0200803
• (S)-2-[((2-Ethoxy-d5)phenoxy)methyl]morpholine Hydrochloride; (S)-2-[(2-Ethoxy-d5)phenoxymethyl]tetrahydro-1,4-oxazine Hydrochloride;
• 1246816-39-6

• Inchi： 1S/C13H19NO3.ClH/c1-2-15-12-5-3-4-6-13(12)17-10-11-9-14-7-8-16-11;/h3-6,11,14H,2,7-10H2,1H3;1H/t11-;/m0./s1/i1D3,2D2;
• InChI Key： HJOCKFVCMLCPTP-HEBYHJGDSA-N
• SMILES： Cl.O1CCNC[C@H]1COC1C=CC=CC=1OC([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 278.14500
• Monoisotopic Mass: 278.1445549g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.7Ų

Experimental Properties

• Melting Point: 156-163°C
• PSA: 39.72000
• LogP: 2.58330

Additional information on (S)-Viloxazine-d

Research Brief on (S)-Viloxazine-d (CAS: 1246816-39-6): Recent Advances and Applications

(S)-Viloxazine-d, a deuterated analog of viloxazine, has garnered significant attention in recent years due to its potential applications in neuroscience and pharmacology. With the CAS number 1246816-39-6, this compound is being studied for its improved pharmacokinetic properties, including enhanced metabolic stability and reduced side effects compared to its non-deuterated counterpart. Recent research has focused on its role as a selective norepinephrine reuptake inhibitor (NRI), with potential implications for treating attention deficit hyperactivity disorder (ADHD) and other neurological conditions.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and characterization of (S)-Viloxazine-d, highlighting its superior metabolic stability in preclinical models. The deuterium substitution at key positions was found to significantly reduce the rate of oxidative metabolism, thereby prolonging the compound's half-life. This finding is particularly relevant for developing long-acting formulations of viloxazine, which could improve patient compliance and therapeutic outcomes.

Further investigations into the mechanism of action of (S)-Viloxazine-d have revealed its high selectivity for the norepinephrine transporter (NET) over other monoamine transporters. This selectivity profile suggests a lower risk of off-target effects, making it a promising candidate for precision medicine approaches in ADHD treatment. Recent in vivo studies have demonstrated its efficacy in animal models of ADHD, with improved cognitive performance and reduced hyperactivity observed at lower doses compared to traditional viloxazine.

The pharmaceutical industry has shown growing interest in (S)-Viloxazine-d, with several patents filed in 2022-2023 covering novel formulations and methods of use. One particularly innovative approach involves combining (S)-Viloxazine-d with other neuroactive compounds to create synergistic effects while minimizing adverse reactions. These developments position (S)-Viloxazine-d as a potential next-generation treatment for ADHD and possibly other neuropsychiatric disorders.

Looking ahead, researchers are focusing on clinical translation of these findings. Phase I clinical trials are anticipated to begin in 2024, which will provide critical data on human pharmacokinetics and safety. The unique properties of (S)-Viloxazine-d, particularly its deuterium-induced metabolic advantages, may set a new standard for developing improved versions of existing CNS drugs through selective deuteration strategies.